Propanedioic acid, [1-(4-methylphenyl)-2-nitroethyl]-, dimethyl ester

• CAS No.: 100719-33-3
• Molecular Formula: C14H17NO6
• Molecular Weight: 295.29 g/mol
• IUPAC Name: dimethyl 2-[1-(4-methylphenyl)-2-nitroethyl]propanedioate
• InChI: InChI=1S/C14H17NO6/c1-9-4-6-10(7-5-9)11(8-15(18)19)12(13(16)20-2)14(17)21-3/h4-7,11-12H,8H2,1-3H3
• InChI Key: CFNLQAIKBRQDQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C[N+](=O)[O-])C(C(=O)OC)C(=O)OC

Description

Propanedioic acid, [1-(4-methylphenyl)-2-nitroethyl]-, dimethyl ester is a useful research compound. Its molecular formula is C14H17NO6 and its molecular weight is 295.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

[(S,S)-N-(4-tert-butylbenzenesulfonyl)-1,2-diphenylethylenediamine](hexamethylbenzene)ruthenium (12.9 mg, 0.02 mmol, S/C=50), 4-methyl-β-nitrostyrene (184 mg, 1.0 mmol), dimethyl malonate (114 μl, 1.0 mmol) and toluene (1 ml) were added into Schlenk (20 ml) under an argon atmosphere, and stirred at 30° C. for 24 hours. 1HNMR determination of the solution showed that the yield of the product was 51%. The reaction solution was purified by flash column chromatography (hexane/acetone=80/20, SiO2), and the optical purity was measured by HPLC (CHIRALPACK AD manufactured by Daicel Co., Ltd., hexane:2-propanol=90:10, flow rate 0.5 ml/min, detection by 210 nm), resulting to 82% ee.